Cas no 897087-28-4 (3-Benzylpyrrolidin-3-ol)

• Product Name: 3-Benzylpyrrolidin-3-ol
• CAS No: 897087-28-4
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 5232872
• PubChem ID: 57019962
• Update Time: 2026-03-08

3-Benzylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Benzylpyrrolidin-3-ol

• Inchi： 1S/C11H15NO/c13-11(6-7-12-9-11)8-10-4-2-1-3-5-10/h1-5,12-13H,6-9H2
• InChI Key： GPUVEPPJCNADBH-UHFFFAOYSA-N
• SMILES： N1CCC(CC2=CC=CC=C2)(O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-Benzylpyrrolidin-3-ol

Chemical Profile of 3-Benzylpyrrolidin-3-ol (CAS No: 897087-28-4)

3-Benzylpyrrolidin-3-ol, identified by its Chemical Abstracts Service (CAS) number 897087-28-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule features a pyrrolidine core substituted with a benzyl group at the 3-position, making it a versatile scaffold for drug discovery and development. The compound's unique structural attributes have garnered attention for its potential applications in modulating biological pathways, particularly in the context of central nervous system (CNS) disorders and inflammatory conditions.

The structural motif of 3-Benzylpyrrolidin-3-ol consists of a six-membered nitrogen-containing ring fused with a benzyl side chain. This configuration imparts distinct physicochemical properties, including solubility characteristics and metabolic stability, which are critical factors in pharmaceutical design. The presence of the benzyl group enhances lipophilicity, potentially improving blood-brain barrier penetration, while the pyrrolidine ring provides a hydrogen bond donor site, facilitating interactions with biological targets.

In recent years, 3-Benzylpyrrolidin-3-ol has been explored as a key intermediate in synthesizing novel pharmacophores. Its framework is amenable to modifications at various positions, allowing chemists to fine-tune its biological activity. For instance, derivatives of this compound have been investigated for their potential as serotonin receptor modulators, which could have implications in treating depression and anxiety disorders. The serotonin system is extensively studied due to its role in mood regulation and cognitive functions.

One of the most compelling aspects of 3-Benzylpyrrolidin-3-ol is its utility in developing kinase inhibitors. Kinases are enzymes that play pivotal roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. By targeting specific kinases, compounds derived from 3-Benzylpyrrolidin-3-ol could offer therapeutic benefits. Research has demonstrated that modifications to the benzyl group can significantly alter the inhibitory potency against certain kinases, making this scaffold highly adaptable for kinase-focused drug development.

Advances in computational chemistry have further enhanced the understanding of 3-Benzylpyrrolidin-3-ol's interactions with biological targets. Molecular docking studies have revealed that this compound can bind to various protein pockets with high affinity. For example, simulations indicate strong binding interactions with the active sites of monoamine oxidase (MAO) enzymes, which are involved in neurotransmitter degradation. Inhibiting MAO can increase levels of neurotransmitters like serotonin and dopamine, offering potential treatments for neurodegenerative diseases.

The pharmacokinetic profile of 3-Benzylpyrrolidin-3-ol is another area of active investigation. Studies using preclinical models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are crucial for optimizing dosing regimens and minimizing side effects. The compound's metabolic stability suggests that it may exhibit a prolonged half-life, allowing for less frequent dosing compared to shorter-lived analogs.

Recent publications highlight the synthesis of novel derivatives of 3-Benzylpyrrolidin-3-ol aimed at improving selectivity and reducing off-target effects. By leveraging structure-based drug design principles, researchers have developed analogs that exhibit higher affinity for desired targets while minimizing interactions with unintended proteins. This approach aligns with current trends in precision medicine, where tailored therapeutics are designed to address specific disease mechanisms.

The role of 3-Benzylpyrrolidin-3-ol in inflammation research is also noteworthy. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders and autoimmune conditions. Preclinical studies suggest that compounds derived from this scaffold may modulate inflammatory pathways by interacting with key mediators such as cytokines and chemokines. By targeting these pathways, 3-Benzylpyrrolidin-3-ol derivatives could offer new therapeutic strategies for managing inflammation-related diseases.

In conclusion, 897087-284 Benzylpyrrolidin 897087 284 ol represents a promising scaffold for pharmaceutical innovation, with applications spanning CNS disorders, kinase inhibition, and anti-inflammatory therapies. Its unique structural features, coupled with recent advancements in drug design methodologies, position it as a valuable asset in medicinal chemistry research. As further studies elucidate its biological activities, expectations are high that derivatives of this compound will contribute significantly to future therapeutic developments.